Cas no 89847-82-5 (Phenol, 2-(8-methoxy-2-quinolinyl)-)

• Product name: Phenol, 2-(8-methoxy-2-quinolinyl)-
• CAS No: 89847-82-5
• MF: C₁₆H₁₃NO₂
• MW: 251.27992
• CID: 587108
• PubChem ID: 136269990

Phenol, 2-(8-methoxy-2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(8-methoxy-2-quinolinyl)-
• 6-(8-methoxy-1H-quinolin-2-ylidene)cyclohexa-2,4-dien-1-one
• 89847-82-5
• DTXSID90755698
• 6-(8-Methoxyquinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C16H13NO2/c1-19-15-8-4-5-11-9-10-13(17-16(11)15)12-6-2-3-7-14(12)18/h2-10,18H,1H3
• InChI Key： DYZJBMGGXKGAAH-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1N=C(C=C2)C3=CC=CC=C3O

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 3.5